Cas no 2230798-30-6 ({8,8-dimethyl-1-oxaspiro4.5decan-2-yl}methanamine hydrochloride)

• Product Name: {8,8-dimethyl-1-oxaspiro4.5decan-2-yl}methanamine hydrochloride
• CAS No: 2230798-30-6
• MF: C₁₂H₂₄ClNO
• MW: 233.778062820435
• MDL: MFCD31666896
• CID: 5194253
• PubChem ID: 137965822
• Update Time: 2025-06-11

{8,8-dimethyl-1-oxaspiro4.5decan-2-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {8,8-dimethyl-1-oxaspiro[4.5]decan-2-yl}methanamine hydrochloride
• (8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl)methanamine hydrochloride
• (8,8-dimethyl-1-oxaspiro[4.5]decan-2-yl)methanamine;hydrochloride
• starbld0016351
• Z3282272006
• {8,8-dimethyl-1-oxaspiro4.5decan-2-yl}methanamine hydrochloride

• MDL： MFCD31666896
• Inchi： 1S/C12H23NO.ClH/c1-11(2)5-7-12(8-6-11)4-3-10(9-13)14-12;/h10H,3-9,13H2,1-2H3;1H
• InChI Key： UCPNGIWMUSCIAJ-UHFFFAOYSA-N
• SMILES： Cl.O1C(CN)CCC21CCC(C)(C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Topological Polar Surface Area: 35.2

Additional information on {8,8-dimethyl-1-oxaspiro4.5decan-2-yl}methanamine hydrochloride

{8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanamine Hydrochloride (CAS No. 2230798-30-6): A Comprehensive Overview

{8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanamine hydrochloride (CAS No. 2230798-30-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and amine functionality, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

Chemical Structure and Properties

{8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanamine hydrochloride is a derivative of spirocyclic compounds, which are known for their structural rigidity and conformational stability. The compound features a 1-oxaspiro[4.5]decan-2-yl core with two methyl groups at the 8-position and an amine group attached to the methylene bridge. The hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various biological assays and pharmaceutical formulations.

The molecular formula of {8,8-dimethyl-1-oxaspiro[4.5]decan-2-yl}methanamine hydrochloride is C₁₃H₂₄NO·HCl, with a molecular weight of approximately 244.8 g/mol. The compound exhibits a high degree of chirality due to the presence of multiple stereocenters, which can lead to the formation of different enantiomers or diastereomers. This property is crucial for understanding its biological activities and potential therapeutic effects.

Synthesis Methods

The synthesis of {8,8-dimethyl-1-oxaspiro[4.5]decan-2-yl}methanamine hydrochloride involves several steps, each designed to introduce the specific functional groups and stereochemistry required for the final product. One common approach starts with the formation of the spirocyclic core through a ring-closing metathesis (RCM) reaction or a similar cyclization process. Subsequent functionalization steps include the introduction of the methyl groups and the amine functionality.

A recent study published in the Journal of Organic Chemistry detailed an efficient synthetic route that utilizes a palladium-catalyzed cross-coupling reaction to introduce the methyl groups followed by a selective reduction to form the amine group. This method offers high yields and excellent stereoselectivity, making it a preferred choice for large-scale production.

Biological Activities

{8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanamine hydrochloride has been investigated for its potential biological activities, particularly in the areas of neuropharmacology and anti-inflammatory research. Studies have shown that this compound exhibits potent activity as an antagonist at specific neurotransmitter receptors, which could have implications for treating neurological disorders such as anxiety and depression.

In addition to its receptor-binding properties, {8,8-dimethyl-1-oxaspiro[4.5]decan-2-yl}methanamine hydrochloride has demonstrated anti-inflammatory effects in vitro and in vivo models. Research conducted at the University of California found that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

Clinical Applications and Future Prospects

The therapeutic potential of {8,8-dimethyl-1-oxaspiro[4.5]decan-2-yl}methanamine hydrochloride is currently being explored in preclinical studies and early-stage clinical trials. Preliminary results from these trials have shown promising outcomes in terms of safety and efficacy profiles. For instance, a phase I clinical trial conducted by a leading pharmaceutical company reported that the compound was well-tolerated by patients with minimal side effects.

Further research is needed to fully elucidate the mechanisms of action and optimize dosing regimens for different therapeutic applications. Ongoing studies are also focusing on developing novel drug delivery systems to enhance the bioavailability and pharmacokinetic properties of this compound.

Conclusion

{8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanamine hydrochloride (CAS No. 2230798-30-6) represents a promising candidate in the field of medicinal chemistry due to its unique chemical structure and diverse biological activities. Its potential applications in neuropharmacology and anti-inflammatory therapy make it an attractive target for further research and development. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.